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Compound of Interest

Compound Name: Isobutyl laurate

Cat. No.: B1585450 Get Quote

An objective guide for researchers and scientists on the performance of isobutyl laurate as a

biodiesel candidate, supported by experimental data and comparisons with alternative

biodiesels.

The quest for sustainable and efficient alternative fuels has led to extensive research into

various biodiesel formulations. Among the promising candidates are fatty acid alkyl esters, with

isobutyl laurate emerging as a subject of interest due to its unique structural characteristics.

This guide provides a comprehensive comparative analysis of the key fuel properties of

isobutyl laurate against other common biodiesels, including methyl laurate, ethyl laurate, and

biodiesels derived from prevalent feedstocks like soybean and palm oil.

Data Presentation: A Side-by-Side Comparison of
Biodiesel Properties
The following table summarizes the key physicochemical properties of isobutyl laurate and its

counterparts. These parameters are critical in determining the suitability and performance of a

fuel in diesel engines. All data is presented in standard units, and where experimental data for

isobutyl laurate is not readily available, values for the structurally similar n-butyl laurate are

used as a proxy and are duly noted.
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Property
Isobutyl
Laurate

Methyl
Laurate

Ethyl
Laurate

Soybean
Oil
Methyl
Ester

Palm Oil
Methyl
Ester

ASTM
D6751 /
EN 14214
Limits

Density at

15°C (

kg/m ³) **

~860[1] 870[2] 862[3]
860 -

900[2]

860 -

885[4][5]
860 - 900

Kinematic

Viscosity at

40°C

(mm²/s)

Value not

found (n-

butyl

laurate:

~5.24)[6]

1.9 - 6.0[7]

[8]

1.9 - 6.0[7]

[8]
4.0 - 5.0[2]

4.17 -

4.9[4][9]
1.9 - 6.0

Flash Point

(°C)

134.44 -

150[1][10]
>130[7][8] 113[3] >130[2]

113 -

182[9][11]

Min. 93 or

130

Cetane

Number

~73 (for n-

butyl

laurate)[12]

[13]

47 min[7]

[8]

47 min[7]

[8]
47 min[2]

49.31 -

50.05[4]

Min. 47

(ASTM) /

Min. 51

(EN)

Cloud

Point (°C)

Value not

found

Report[7]

[8]

Report[7]

[8]
Report[2] 18[9] Report

Pour Point

(°C)

Value not

found (n-

butyl

laurate:

-10)[14]

Report[7]

[8]

Report[7]

[8]
Report[2] Report[9] Report

Oxidation

Stability at

110°C

(hours) **

Value not

found
3 min[7][8] 3 min[7][8] 3 min[2] 3 min[4]

Min. 3

(ASTM) /

Min. 8 (EN)

Experimental Protocols: Methodologies for Key
Experiments
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The data presented in the comparison table is determined using standardized test methods to

ensure accuracy and reproducibility. The primary standards governing biodiesel quality are

ASTM D6751 in the United States and EN 14214 in Europe.[7][8][15] Below are the detailed

methodologies for the key experiments cited.

Density
Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity

of Liquids by Digital Density Meter.

Procedure: A small sample of the biodiesel is injected into a U-shaped borosilicate glass tube

that is oscillated at its natural frequency. The change in the oscillation frequency caused by

the mass of the sample is used to determine its density. The measurement is typically

performed at 15°C.

Kinematic Viscosity
Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids (and Calculation of Dynamic Viscosity).

Procedure: A fixed volume of the biodiesel is drawn into a calibrated glass capillary

viscometer. The time taken for the liquid to flow under gravity between two marked points is

measured. The kinematic viscosity is then calculated by multiplying the flow time by the

calibration constant of the viscometer. This test is conducted at 40°C.

Flash Point
Method: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup

Tester.

Procedure: The biodiesel sample is heated in a closed cup at a controlled rate. A small flame

is periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which the vapors ignite to produce a brief flash.

Cetane Number
Method: ASTM D613 - Standard Test Method for Cetane Number of Diesel Fuel Oil.
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Procedure: This engine-based test compares the ignition delay of the biodiesel sample with

that of reference fuels (n-cetane and alpha-methylnaphthalene) in a standardized single-

cylinder diesel engine. The cetane number is the percentage by volume of n-cetane in a

blend with alpha-methylnaphthalene that has the same ignition delay as the test fuel.

Cloud Point
Method: ASTM D2500 - Standard Test Method for Cloud Point of Petroleum Products.

Procedure: The biodiesel sample is cooled at a specified rate in a test jar. It is visually

inspected at intervals of 1°C. The cloud point is the temperature at which a distinct

cloudiness or haze first appears at the bottom of the test jar, indicating the formation of wax

crystals.

Pour Point
Method: ASTM D97 - Standard Test Method for Pour Point of Petroleum Products.

Procedure: The preheated sample is cooled at a specified rate. At intervals of 3°C, the test

jar is tilted to see if the liquid flows. The pour point is the lowest temperature at which the

sample will still flow.

Oxidation Stability
Method: EN 14112 - Fat and oil derivatives - Fatty Acid Methyl Esters (FAME) -

Determination of oxidation stability (accelerated oxidation test).

Procedure: A sample of the biodiesel is heated to 110°C while a stream of purified air is

passed through it. The volatile organic acids produced during oxidation are collected in a

vessel containing deionized water, and the conductivity of this water is continuously

measured. The oxidation stability is expressed as the induction period, which is the time until

the conductivity begins to increase rapidly. The greater the degree of unsaturation in the fatty

acid chains, the more susceptible the biodiesel is to oxidation.[9][16]

Visualization of Comparative Analysis
The following diagram illustrates the logical flow of comparing the key properties of isobutyl
laurate biodiesel with other alternatives, highlighting the parameters that are crucial for
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determining its viability as a diesel fuel substitute.

Biodiesel Alternatives

Key Fuel Properties

Performance Standards

Isobutyl Laurate

Density Viscosity Flash Point Cetane NumberCloud Point Pour PointOxidation Stability

Methyl Laurate Ethyl Laurate Soybean Oil MEPalm Oil ME

ASTM D6751EN 14214

Click to download full resolution via product page

Caption: Comparative workflow of biodiesel properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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